Cas no 80722-69-6 (2-(pyrido[3,2-c]pyridazin-3-yl)-1-(pyrrolidin-1-yl)ethanone)

• Product name: 2-(pyrido[3,2-c]pyridazin-3-yl)-1-(pyrrolidin-1-yl)ethanone
• CAS No: 80722-69-6
• MF: C₁₃H₁₄N₄O
• MW: 242.2765
• CID: 1803832
• PubChem ID: 54608

2-(pyrido[3,2-c]pyridazin-3-yl)-1-(pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(pyrido[3,2-c]pyridazin-3-yl)-1-(pyrrolidin-1-yl)ethanone
• 2-pyrido[3,2-c]pyridazin-3-yl-1-pyrrolidin-1-ylethanone
• KETONE, (1,2,4-BENZOTRIAZIN-3-YL)METHYL 1-PYRROLIDINYL
• Pyrrolidine, 1-((1,2,4-benzotriazin-3-yl)acetyl)-
• 80722-69-6
• DTXSID30230570
• BRN 5556456

• Inchi： InChI=1S/C13H14N4O/c18-13(17-6-1-2-7-17)9-10-8-12-11(16-15-10)4-3-5-14-12/h3-5,8H,1-2,6-7,9H2
• InChI Key： ZKPIWCZDSIDDRQ-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)CC2=CC3=C(C=CC=N3)N=N2

Computed Properties

• Exact Mass: 242.11676108g/mol
• Monoisotopic Mass: 242.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59Ų